1-(3-cyclohexen-1-ylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate

• IUPAC Name: 1-(cyclohex-3-en-1-ylmethyl)-4-(4-fluorophenyl)sulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C17H23FN2O2S.C2H2O4/c18-16-6-8-17(9-7-16)23(21,22)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15;3-1(4)2(5)6/h1-2,6-9,15H,3-5,10-14H2;(H,3,4)(H,5,6)
• InChI Key: DKXOHGKPGMJWBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C19H25FN2O6S
• Molecular Weight: 428.5 g/mol

Description

1-(3-cyclohexen-1-ylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound has been studied extensively for its ability to modulate various physiological and biochemical processes in the body. In

Mechanism of Action

The mechanism of action of 1-(3-cyclohexen-1-ylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate involves the modulation of various physiological and biochemical processes in the body. It has been shown to inhibit the activity of enzymes such as phosphodiesterase and histone deacetylase, which are involved in the regulation of gene expression. Additionally, it has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, it has been shown to induce cell death in cancer cells by activating the apoptotic pathway. Furthermore, it has been studied for its potential use in the treatment of neurological disorders by modulating neurotransmitter release and neuronal activity.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-cyclohexen-1-ylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate in lab experiments include its high purity, stability, and reproducibility. Additionally, it has been extensively studied and its mechanism of action is well understood. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the study of 1-(3-cyclohexen-1-ylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate. One potential direction is the further investigation of its therapeutic potential in the treatment of various diseases. Additionally, the development of more efficient synthesis methods and analogs of this compound could lead to the discovery of new therapeutic agents. Furthermore, the study of the long-term effects of this compound on the body could provide valuable insights into its safety and efficacy.

Scientific Research Applications

1-(3-cyclohexen-1-ylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate has been studied for its potential therapeutic uses in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to have anticancer properties by inducing cell death in cancer cells. Furthermore, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.